Cas no 433257-41-1 (1-bromo-4-(trimethylsilyl)but-3-yn-2-one)

• Product Name: 1-bromo-4-(trimethylsilyl)but-3-yn-2-one
• CAS No: 433257-41-1
• MF: C₇H₁₁BrOSi
• MW: 219.15114235878
• MDL: MFCD24464079
• CID: 3293851
• PubChem ID: 85822826
• Update Time: 2025-07-02

1-bromo-4-(trimethylsilyl)but-3-yn-2-one Chemical and Physical Properties

Names and Identifiers

• 3-BUTYN-2-ONE, 1-BROMO-4-(TRIMETHYLSILYL)-
• 1-bromo-4-(trimethylsilyl)but-3-yn-2-one
• 433257-41-1
• EN300-246860
• 1-Bromo-4-(trimethylsilyl)-3-butyne-2-one
• 1-bromo-4-trimethylsilylbut-3-yn-2-one
• F71812
• MFCD24464079
• 862-802-4

• MDL： MFCD24464079
• Inchi： 1S/C7H11BrOSi/c1-10(2,3)5-4-7(9)6-8/h6H2,1-3H3
• InChI Key： AUXMRAOWTLDXNT-UHFFFAOYSA-N
• SMILES： BrCC(C#C[Si](C)(C)C)=O

Computed Properties

• Exact Mass: 217.97625g/mol
• Monoisotopic Mass: 217.97625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives

Additional information on 1-bromo-4-(trimethylsilyl)but-3-yn-2-one

Comprehensive Overview of 1-bromo-4-(trimethylsilyl)but-3-yn-2-one (CAS No. 433257-41-1)

1-bromo-4-(trimethylsilyl)but-3-yn-2-one (CAS No. 433257-41-1) is a highly specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and versatile applications in synthetic chemistry. This compound, often referred to by its abbreviated name BTMSB, combines a bromo-substituted alkyne with a trimethylsilyl (TMS) group, making it a valuable building block for advanced organic synthesis. Researchers and chemists are increasingly exploring its potential in click chemistry, cross-coupling reactions, and pharmaceutical intermediates, aligning with the growing demand for efficient and sustainable synthetic methodologies.

The molecular structure of 1-bromo-4-(trimethylsilyl)but-3-yn-2-one features a reactive bromine atom at the terminal position, which facilitates nucleophilic substitution reactions, while the trimethylsilyl group enhances stability and modulates reactivity. This dual functionality makes it an ideal candidate for Sonogashira coupling and other palladium-catalyzed transformations, which are pivotal in the synthesis of complex organic frameworks. Recent studies highlight its utility in constructing heterocyclic compounds, a class of molecules widely used in drug discovery and material science. The compound's compatibility with green chemistry principles further underscores its relevance in modern research.

One of the most searched questions related to CAS No. 433257-41-1 is its role in bioorthogonal chemistry, a rapidly evolving field that enables selective chemical reactions in living systems. The compound's alkyne moiety can participate in azide-alkyne cycloaddition, a cornerstone of bioorthogonal labeling techniques. This application is particularly relevant in proteomics and cell imaging, where precise molecular tagging is essential. Additionally, its thermal stability and solubility in common organic solvents make it a practical choice for laboratory-scale and industrial applications alike.

From an industrial perspective, 1-bromo-4-(trimethylsilyl)but-3-yn-2-one is synthesized through a multi-step process involving alkynylation and silylation reactions. Optimizing these procedures to achieve high yields and purity remains a focal point for manufacturers, as evidenced by recent patents and publications. The compound's shelf life and storage conditions are also frequently queried, with recommendations emphasizing anhydrous environments and low temperatures to prevent degradation.

In the context of sustainability, researchers are investigating the recyclability of trimethylsilyl-based reagents, including BTMSB, to minimize waste in synthetic workflows. This aligns with global trends toward circular economy practices in chemical production. Furthermore, the compound's potential in catalysis and ligand design is being explored, offering avenues for innovation in homogeneous and heterogeneous catalytic systems.

Safety and handling protocols for CAS No. 433257-41-1 are another area of interest, with users often seeking guidance on personal protective equipment (PPE) and ventilation requirements. While the compound is not classified as hazardous under standard regulations, proper laboratory practices are essential to ensure safe usage. Material Safety Data Sheets (MSDS) provide detailed information on its physicochemical properties and first-aid measures.

Looking ahead, the demand for 1-bromo-4-(trimethylsilyl)but-3-yn-2-one is expected to rise, driven by its expanding applications in medicinal chemistry and material science. Its role in synthesizing fluorescent dyes and polymeric materials is particularly promising, catering to industries ranging from electronics to biotechnology. As synthetic methodologies continue to evolve, this compound is poised to remain a cornerstone of innovative chemical research.